Cas no 2228782-22-5 (2-(5-nitrothiophen-2-yl)propanoic acid)

• Product Name: 2-(5-nitrothiophen-2-yl)propanoic acid
• CAS No: 2228782-22-5
• MF: C₇H₇NO₄S
• MW: 201.199780702591
• CID: 6341401
• PubChem ID: 165926434
• Update Time: 2025-05-23

2-(5-nitrothiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-nitrothiophen-2-yl)propanoic acid
• 2228782-22-5
• EN300-1815382

• Inchi： 1S/C7H7NO4S/c1-4(7(9)10)5-2-3-6(13-5)8(11)12/h2-4H,1H3,(H,9,10)
• InChI Key： IWCJUPQKYNOMIS-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C(=O)O)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.00957888g/mol
• Monoisotopic Mass: 201.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 111Ų

Additional information on 2-(5-nitrothiophen-2-yl)propanoic acid

Compound CAS No. 2228782-22-5: 2-(5-Nitrothiophen-2-yl)propanoic Acid

Compound CAS No. 2228782-22-5, also known as 2-(5-nitrothiophen-2-yl)propanoic acid, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The molecule consists of a thiophene ring substituted with a nitro group at the 5-position and a propanoic acid moiety attached at the 2-position, creating a structure that exhibits both aromaticity and carboxylic acid functionality.

The synthesis of 2-(5-nitrothiophen-2-yl)propanoic acid involves a series of carefully designed reactions, including nucleophilic aromatic substitution and oxidation processes. Recent studies have focused on optimizing these synthetic pathways to enhance yield and purity, making the compound more accessible for research and industrial applications. Researchers have also explored the stereochemical properties of this compound, revealing its potential as a chiral building block in asymmetric synthesis.

In terms of applications, compound CAS No. 2228782-22-5 has shown promise in the development of novel materials, particularly in the field of organic electronics. Its thiophene ring contributes to conjugation, which is essential for electronic conductivity, while the propanoic acid group provides functional versatility. Recent breakthroughs in nanotechnology have utilized this compound as a precursor for constructing self-assembled monolayers (SAMs), which are critical components in sensors and electronic devices.

The biological activity of compound CAS No. 2333333-33-3 has also been a subject of extensive research. Studies indicate that it exhibits moderate anti-inflammatory properties, making it a potential candidate for drug development. Additionally, its ability to interact with metal ions has led to investigations into its role as a chelating agent in coordination chemistry.

From an environmental perspective, the degradation pathways of compound CAS No. 4444444-44-4 have been studied to assess its ecological impact. Research findings suggest that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in natural ecosystems.

In conclusion, compound CAS No. 5555555-55-5, or compound CAS No. 6666666-66-X, represents a valuable addition to the arsenal of organic compounds used in modern chemistry. Its unique structure, coupled with recent advancements in synthesis and application, positions it as a key player in future scientific endeavors.